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Compound of Interest

Compound Name:
Tris(6-

isocyanatohexyl)isocyanurate

Cat. No.: B1205225 Get Quote

An In-depth Technical Guide on the Health and Safety Considerations for Tris(6-
isocyanatohexyl)isocyanurate

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.

Always consult the official SDS and follow all institutional and regulatory safety guidelines when

handling this chemical.

Introduction
Tris(6-isocyanatohexyl)isocyanurate, commonly referred to as HDI trimer, is a

polyisocyanate widely used in the production of polyurethane coatings, adhesives, and

elastomers due to its excellent durability and resistance properties. Its chemical structure

consists of an isocyanurate ring with three hexamethylene isocyanate arms. While its industrial

applications are extensive, its reactive isocyanate groups pose significant health and safety

concerns that necessitate careful handling and a thorough understanding of its toxicological

profile. This guide provides an in-depth overview of the health and safety considerations for

Tris(6-isocyanatohexyl)isocyanurate, summarizing key toxicological data, outlining
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experimental protocols for its assessment, and exploring the potential signaling pathways

involved in its toxicity.

Chemical Identification
Identifier Value

Chemical Name
1,3,5-Tris(6-isocyanatohexyl)-1,3,5-triazinane-

2,4,6-trione

Synonyms
HDI trimer, Hexamethylene diisocyanate

isocyanurate trimer

CAS Number 3779-63-3[1][2]

Molecular Formula C24H36N6O6[1][2]

Molecular Weight 504.58 g/mol [1]

Hazard Identification and Classification
Tris(6-isocyanatohexyl)isocyanurate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

health concerns are related to its sensitizing and irritant properties.

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[3]

H332: Harmful if inhaled.[3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.[3]

Signal Word: Danger

Hazard Pictograms:

Health Hazard
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Exclamation Mark

Toxicological Data
Quantitative toxicological data for Tris(6-isocyanatohexyl)isocyanurate is summarized below.

It is important to note that while data for the trimer is available, some toxicological assessments

rely on data from the monomer, hexamethylene diisocyanate (HDI), or other isocyanates.

Acute Toxicity
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Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg bw

[4] (for a similar

compound,

tris(2-

hydroxyethyl)

isocyanurate)

LD50 Rabbit Dermal No data found

LC50
Human

Keratinocytes
In vitro

134 µM (in

protein-rich

media)

[5]

LC50
Human

Melanocytes
In vitro

75 µM (in

protein-rich

media)

[5]

LC50
Human

Fibroblasts
In vitro

77 µM (in

protein-rich

media)

[5]

LC50 Rat Inhalation

No definitive

value found for

the trimer.

Studies on HDI

homopolymers

(isocyanurate

and biuret types)

showed no

mortality at

concentrations

up to 26.4 mg/m³

and 21.0 mg/m³

respectively in a

13-week study.

[6]

Sensitization
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Endpoint Species Result Reference

Skin Sensitization Guinea Pig Sensitizer

[7][8] (based on

studies with similar

compounds and

general isocyanate

properties)

Respiratory

Sensitization
Human

Known respiratory

sensitizer

[9] (based on general

isocyanate toxicology)

Experimental Protocols
This section details the methodologies for key toxicological assessments of Tris(6-
isocyanatohexyl)isocyanurate, based on established OECD guidelines and standard in vitro

practices.

Acute Inhalation Toxicity (OECD Guideline 403)
This protocol is designed to assess the toxicity of a substance upon inhalation over a short

period.
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Acclimatization

Exposure
Observation

Necropsy

Acclimatize animals
(e.g., rats, 5-7 days)

Generate aerosol of
Tris(6-isocyanatohexyl)isocyanurate

Expose animals (nose-only)
to graded concentrations

(4 hours)

Observe for mortality,
clinical signs, and body weight changes

(14 days)

Control group
(air or vehicle)

Perform gross necropsy
on all animals

Induction Phase (Day 0-7)

Challenge Phase (Day 21)

Evaluation (Day 23-24)

Day 0: Intradermal injections of:
1. Adjuvant (FCA)
2. Test substance

3. Test substance + FCA

Day 7: Topical application
of test substance

(48-hour occlusive patch)

Apply topical challenge patch
of test substance and vehicle

to a naive skin site

Observe and score skin reactions
(erythema and edema)

at 24 and 48 hours post-patch removal
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Cell Culture Exposure Assay Analysis

Seed cells (e.g., keratinocytes)
in a 96-well plate

Expose cells to serial dilutions
of Tris(6-isocyanatohexyl)isocyanurate

Incubate for a defined period
(e.g., 24 hours)

Add Neutral Red solution
and incubate

Wash and extract the dye
from viable cells Measure absorbance at 540 nm Calculate IC50 value

Tris(6-isocyanatohexyl)isocyanurate
Exposure

Reactive Oxygen Species (ROS)
Generation

MAPKKK
(e.g., ASK1, MEKK)

MAPKK
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MAPK
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Transcription Factors
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Inflammatory Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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